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Compound of Interest

Compound Name: 9-Cis-Retinal

Cat. No.: B017824 Get Quote

Essential Safety and Handling Guide for 9-Cis-
Retinal
This guide provides crucial safety and logistical information for the handling and disposal of 9-
Cis-Retinal, tailored for researchers, scientists, and professionals in drug development. The

following procedural guidance is designed to ensure the safe and effective use of this

compound in a laboratory setting.

Physical and Chemical Properties
Proper handling and storage of 9-Cis-Retinal require an understanding of its key physical and

chemical properties. This data is summarized in the table below.
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Property Value

Chemical Formula C₂₀H₂₈O

Molecular Weight 284.44 g/mol

Appearance Yellow to yellow-orange crystalline solid

Melting Point 56-58 °C

Storage Temperature -20°C or -80°C[1]

Solubility
Soluble in Ethanol (25 mg/ml), DMSO (16

mg/ml), and DMF (25 mg/ml)[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure and

ensure personal safety. This material should be considered hazardous, and direct contact

should be avoided.[2]

PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant, impervious

gloves. Always inspect gloves

prior to use.

Eye/Face Protection Safety Glasses/Goggles
Wear tightly fitting safety

goggles with side-shields.

Skin and Body Protection Lab Coat

A standard laboratory coat

should be worn. For larger

quantities, consider impervious

clothing.

Respiratory Protection Dust Mask/Respirator

For powdered form, a NIOSH-

approved N95 dust mask or a

suitable respirator should be

used to avoid inhalation.
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Step-by-Step Handling and Experimental Protocol
Note: 9-Cis-Retinal is sensitive to light and air. All procedures should be performed under dim

or yellow light, and solvents should be purged with an inert gas.[2][3]

1. Preparation of Stock Solutions:

Before handling, ensure all required PPE is correctly worn.

Weigh the crystalline 9-Cis-Retinal in a chemical fume hood.

To prepare a stock solution, dissolve the compound in an appropriate organic solvent such

as ethanol, DMSO, or DMF.[2] These solvents should be purged with an inert gas like

nitrogen or argon before use.[2]

For aqueous buffers, first dissolve 9-Cis-Retinal in ethanol and then dilute with the aqueous

buffer of choice.[2] Note that aqueous solutions are not recommended for storage for more

than one day.[2]

2. Use in Experiments:

When using 9-Cis-Retinal in experiments, maintain it in sealed, light-protected containers as

much as possible.

Avoid contact with skin, eyes, and clothing.[2]

Work in a well-ventilated area or a chemical fume hood to prevent inhalation of any aerosols

or dust.[4]

3. Storage:

Store 9-Cis-Retinal as a crystalline solid at -80°C for long-term stability (≥ 2 years).[2]

Stock solutions in organic solvents should be stored at -80°C for up to 6 months or at -20°C

for up to 1 month.[1] These solutions should be stored under an inert atmosphere (e.g.,

nitrogen) and protected from light.[1]
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Disposal Plan
Proper disposal of 9-Cis-Retinal and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Unused 9-Cis-Retinal powder, contaminated gloves, weigh boats, and other

disposable materials should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions of 9-Cis-Retinal and solvent rinses should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other

solvent waste streams unless compatible.

2. Decontamination:

Glassware and non-disposable equipment that have come into contact with 9-Cis-Retinal
should be rinsed with a suitable solvent (e.g., ethanol or acetone) to remove any residue.

The rinseate must be collected as hazardous liquid waste.

Work surfaces should be wiped down with a solvent-dampened cloth, and the cloth disposed

of as solid hazardous waste.

3. Final Disposal:

All hazardous waste must be disposed of through your institution's environmental health and

safety (EHS) office or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling and disposal of 9-
Cis-Retinal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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